Cas no 56472-17-4 (1,3-Propanedithiol, 2,2-diethyl-)

• Product name: 1,3-Propanedithiol, 2,2-diethyl-
• CAS No: 56472-17-4
• MF: C₇H₁₆S₂
• MW: 164.33194
• CID: 348800
• PubChem ID: 3423502

1,3-Propanedithiol, 2,2-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedithiol, 2,2-diethyl-
• 2,2-diethylpropane-1,3-dithiol
• 2,2-Diethyl-1,3-propanedithiol
• DTXSID00392356
• 56472-17-4
• SCHEMBL1061087

• Inchi： InChI=1S/C7H16S2/c1-3-7(4-2,5-8)6-9/h8-9H,3-6H2,1-2H3
• InChI Key： AMWSBNKJHQZXID-UHFFFAOYSA-N
• SMILES： C(C(CC)(CS)CS)C

Computed Properties

• Exact Mass: 164.06948
• Monoisotopic Mass: 164.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 2Ų

Experimental Properties

• PSA: 0